Cas no 74249-09-5 (Benzamide,4-(3-aminobutyl)-, (S)- (9CI))

• Product name: Benzamide,4-(3-aminobutyl)-, (S)- (9CI)
• CAS No: 74249-09-5
• MF: C₁₁H₁₆N₂O
• MW: 192.2575
• CID: 566427
• PubChem ID: 13615029

Benzamide,4-(3-aminobutyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-(3-aminobutyl)-, (S)- (9CI)
• (S)-4-(3-aminobutyl)benzamide
• 4-[(3S)-3-aminobutyl]benzamide
• 4-(3-aminobutyl)benzamide
• DTXSID20995762
• 74249-09-5
• NS00059035
• SCHEMBL9787159
• EINECS 277-787-4

• Inchi： InChI=1S/C11H16N2O/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-8H,2-3,12H2,1H3,(H2,13,14)/t8-/m0/s1
• InChI Key： UMPFJWRYLQLSTG-QMMMGPOBSA-N
• SMILES： CC(CCC1=CC=C(C=C1)C(=O)N)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: 5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.079
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.559